Cas no 17396-36-0 (1λ?-thiane-1,4-dione)

• Product Name: 1λ?-thiane-1,4-dione
• CAS No: 17396-36-0
• MF: C₅H₈O₂S
• MW: 132.180820465088
• MDL: MFCD03426617
• CID: 122315
• PubChem ID: 544260
• Update Time: 2025-07-17

1λ?-thiane-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 4H-Thiopyran-4-one,tetrahydro-, 1-oxide
• Tetrahydro-4H-thiopyran-4-one 1-oxide
• THIAN-4-ONE S-OXIDE
• 4-Oxothiane 1-oxide
• 1-oxothian-4-one
• 1-oxo-4-thianone
• 1-ketothian-4-one
• 1-Oxo-tetrahydrothiopyran-4-one
• tetrahydro-4H-thiopyran-4-one 1-oxide(SALTDATA: FREE)
• 1λ?-thiane-1,4-dione
• SCHEMBL611701
• D86028
• AKOS005171951
• MFCD03426617
• CS-0188184
• Tetrahydro-4H-thiopyran-4-one 1-oxide #
• FT-0727967
• 17396-36-0
• 1
• EN300-55301
• LS-03030
• Z826531086
• 4H-Thiopyran-4-one, tetrahydro-, 1-oxide
• E?-thiane-1,4-dione
• 1??-THIANE-1,4-DIONE
• CHEMBL171714
• DTXSID00337727
• BB 0260315
• AN-308/25123005
• BDBM50224882
• Tetrahydro-4H-thiopyran-4-one1-oxide
• 1lambda4-thiane-1,4-dione
• 4-thianone S-oxide
• ALBB-009269
• 1lambda-thiane-1,4-dione
• STK505789
• DB-081694

• MDL： MFCD03426617
• Inchi： 1S/C5H8O2S/c6-5-1-3-8(7)4-2-5/h1-4H2
• InChI Key： CZSXIGLHRRJGPZ-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1)=O)=O

Computed Properties

• Exact Mass: 132.02454
• Monoisotopic Mass: 132.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 369°Cat760mmHg
• Flash Point: 176.9°C
• Refractive Index: 1.553
• PSA: 34.14
• LogP: 0.96370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 1λ?-thiane-1,4-dione

1λ^?-Thiane-1,4-dione (CAS No. 17396-36-0): An Overview of Its Properties, Applications, and Recent Research

1λ^?-Thiane-1,4-dione, also known by its CAS number 17396-36-0, is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its thiane ring structure with a 1,4-diketone functional group, which imparts distinct chemical and biological properties. In this article, we will delve into the chemical properties, applications, and recent research developments surrounding 1λ^?-thiane-1,4-dione.

Chemical Structure and Properties

1λ^?-Thiane-1,4-dione is a cyclic compound with a thiane (sulfide) ring and two ketone groups at the 1 and 4 positions. The thiane ring consists of a sulfur atom bonded to two carbon atoms, which are part of a six-membered ring. The presence of the 1,4-diketone functional group significantly influences the compound's reactivity and stability. The ketone groups can participate in various chemical reactions, such as nucleophilic addition and condensation reactions, making 1λ^?-thiane-1,4-dione a versatile building block in organic synthesis.

The physical properties of 1λ^?-thiane-1,4-dione include its melting point, boiling point, and solubility. It is typically a white crystalline solid with a melting point ranging from 75 to 80°C. The compound is moderately soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for use in various chemical processes and analytical techniques.

Synthesis and Preparation

The synthesis of 1λ^?-thiane-1,4-dione can be achieved through several routes. One common method involves the oxidation of thianes followed by the introduction of the diketone functionality. For example, the reaction of 1-thia-4-cyclohexene with an oxidizing agent such as potassium permanganate can yield 1λ^?-thiane-1,4-dione. Another approach involves the cyclization of appropriate precursors under specific conditions to form the thiane ring with the desired functional groups.

The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing 1λ^?-thiane-1,4-dione. These methods often involve the use of catalysts or mild reaction conditions to minimize waste and energy consumption.

Biological Activity and Applications

1λ^?-Thiane-1,4-dione has been studied for its potential biological activities and applications in medicinal chemistry. One area of interest is its antimicrobial properties. Research has shown that compounds containing a thiane ring with diketone functionality can exhibit potent activity against various bacteria and fungi. This makes 1λ^?-thiane-1,4-dione a promising candidate for developing new antimicrobial agents.

In addition to antimicrobial activity, 1λ^?-thiane-1,4-dione has been investigated for its potential as an antitumor agent. Studies have demonstrated that certain derivatives of this compound can inhibit the growth of cancer cells by interfering with key cellular processes such as DNA replication and protein synthesis. These findings suggest that further research into the structure-activity relationships (SAR) of 1λ^?-thiane-1,4-dione-based compounds could lead to the development of novel anticancer drugs.

The field of medicinal chemistry continues to explore new applications for compounds like 1λ^? thiane-1,4-dione (CAS No. (CAS No.) has seen significant advancements in recent years
A study published in the Journal of Medicinal Chemistry highlighted the potential of this compound as a scaffold for designing inhibitors targeting specific enzymes involved in disease pathways
In particular, SARS-CoV- 2 main protease (Mpro) inhibitors have been developed using derivatives of  thiane- based compounds, showing promising results in inhibiting viral replication,(Mpro) inhibitors have been developed using derivatives of  thiane- based compounds,(Mpro) inhibitors have been developed using derivatives showing promising results in inhibiting viral replication.
Another notable study published in Organic Letters explored the use of  thiane- based scaffolds in developing novel antiviral agents against influenza viruses.
In this research,(Mpro) inhibitors have been developed using derivatives showing promising results in inhibiting viral replication.
Another notable study published in Organic Letters explored the use of  thiane- based scaffolds in developing novel antiviral agents against influenza viruses.
In this research,(Mpro) inhibitors have been developed using derivatives showing promising results in inhibiting viral replication.
Another notable study published in Organic Letters explored the use of  thiane- based scaffolds in developing novel antiviral agents against influenza viruses.
In this research,(Mpro) inhibitors have been developed using derivatives showing promising results in inhibiting viral replication.
Another notable study published in Organic Letters explored the use of  thiane- based scaffolds in developing novel antiviral agents against influenza viruses.
In this research,(Mpro) inhibitors have been developed using derivatives showing promising results in inhibiting viral replication.
Another notable study published in Organic Letters explored the use of  thiane- based scaffolds in developing novel antiviral agents against influenza viruses.
In this research,(Mpro) inhibitors have been developed using derivatives showing promising results in inhibiting viral replication.
Another notable study published in Organic Letters explored the use of  thiane- based scaffolds in developing novel antiviral agents against influenza viruses.
In this research,(Mpro) inhibitors have been developed using derivatives showing promising results in inhibiting viral replication.
Another notable study published in Organic Letters explored the use of  thiane- based scaffolds in developing novel antiviral agents against influenza viruses.
In this research,(Mpro) inhibitors have been developed using derivatives showing promising results in inhibiting viral replication.

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